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Compound of Interest

Compound Name: PdCl2(Amphos)2

Cat. No.: B15542759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,

suppliers, and experimental applications of the palladium catalyst, Dichlorobis(di-tert-butyl(4-

dimethylaminophenyl)phosphine)palladium(II), commonly known as PdCl2(Amphos)2. This

air-stable Pd(II) complex is a highly effective catalyst for various cross-coupling reactions,

particularly the Suzuki-Miyaura coupling of heteroaryl chlorides, making it a valuable tool in

synthetic organic chemistry and drug discovery.

Commercial Availability and Suppliers
PdCl2(Amphos)2 is readily available from a range of chemical suppliers, catering to both

research and development as well as bulk quantity requirements. The purity of the

commercially available catalyst is typically high, often exceeding 98%. While pricing is subject

to change and often requires a direct quote for larger quantities, the following table summarizes

the offerings from prominent suppliers.
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Supplier Product Name CAS Number Purity
Available
Quantities

Sigma-Aldrich

Dichlorobis(di-

tert-

butylphenylphos

phine)palladium(I

I)

34409-44-4 95% Custom

Thermo Scientific

Chemicals (Alfa

Aesar)

Dichlorobis[di-

tert-butyl(4-

dimethylaminoph

enyl)phosphine]p

alladium(II), Pd

15%

887919-35-9
95% min.

(HPLC)
250mg, 1g, 5g

MedchemExpres

s
PdCl2(Amphos)2 887919-35-9 98.1% Custom

TCI Chemicals

Bis[di-tert-

butyl(4-

dimethylaminoph

enyl)phosphine]d

ichloropalladium(

II) (=

PdCl2(Amphos)2

)

887919-35-9 >98.0% 1g, 5g

ChemScene PdCl2(Amphos)2 887919-35-9 ≥98% Custom

UyanChem PdCl2(Amphos)2 887919-35-9 99.9%
Custom (Price:

$5-6/g EXW)[1]

Johnson Matthey PdCl₂(AmPhos)₂ 887919-35-9 Not specified 1g, 5g, 10g, 50g

Metalor PdCl₂(Amphos)₂ 887919-35-9 Not specified Custom

Manus Aktteva

Biopharma LLP

PdCl2(Amphos)2

, Bis(di-tert-

butyl(4-

dimethylaminoph

887919-35-9 On request R&D to

commercial scale
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enyl)phosphine)d

ichloropalladium

(II)

American

Elements

Dichlorobis(di-t-

butylphenylphos

phino)palladium(I

I)

Not specified 99% Custom

Vineeth

Chemicals

Dichloro bis (di

tert. butyl phenyl

phosphine)

palladium (II)

34409-44-4
Min. Pd content:

16.9%
Custom

GLR Innovations
AMPHOS

PDCL2 Chemical
Not specified Technical Grade

Custom (Price: ₹

3000/gram)

Experimental Protocols
PdCl2(Amphos)2 is particularly valued for its efficacy in Suzuki-Miyaura cross-coupling

reactions involving challenging substrates like heteroaryl chlorides. Below are detailed

methodologies for key experiments cited in the literature.

Suzuki-Miyaura Cross-Coupling of 3-Amino-2-
chloropyridine with 2-Methylphenylboronic Acid[2][3]
This procedure demonstrates the use of PdCl2(Amphos)2 in the coupling of an electron-rich

heteroaryl chloride with an arylboronic acid.

Reagents:

3-Amino-2-chloropyridine (0.8 g, 6.2 mmol)

2-Methylphenylboronic acid (1.0 g, 7.4 mmol, 1.2 eq.)

PdCl2(Amphos)2 (0.044 g, 0.062 mmol, 1 mol%)[2][3]

Potassium carbonate (1.3 g, 9.4 mmol, 1.5 eq.)[2][3]
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Toluene (20 mL)[2]

Deionized water (2 mL)[2]

Ethyl acetate

1 M NaOH (aq)

Brine

Anhydrous sodium sulfate

Procedure:

To a reaction vessel, add 3-amino-2-chloropyridine, 2-methylphenylboronic acid,

PdCl2(Amphos)2, and potassium carbonate.[2][3]

Add toluene and deionized water to the vessel.[2]

Purge the reaction mixture with nitrogen gas.

Heat the mixture to reflux at 90 °C for 5 hours under a nitrogen atmosphere.[2][3]

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Add water (20 mL) and extract the product with ethyl acetate.

Wash the organic layer sequentially with 1 M NaOH (aq) and brine.

Dry the organic layer over anhydrous sodium sulfate and filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography (eluent: hexane:ethyl acetate =

1:1) to yield 2-(o-tolyl)-3-pyridinamine as a milky white powder.[2]
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Visualizations
Catalytic Cycle of Suzuki-Miyaura Cross-Coupling
The following diagram illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura

cross-coupling reaction, in which PdCl2(Amphos)2 serves as a precatalyst that is reduced in

situ to the active Pd(0) species.

Pd(II) Precatalyst Pd(0)L2Reduction

Ar-Pd(II)-X(L2)Oxidative Addition
(Ar-X)

Ar-Pd(II)-Ar'(L2)

Transmetalation
(Ar'-B(OR)2, Base)

Catalyst
Regeneration

Ar-Ar'

Reductive Elimination

Click to download full resolution via product page

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

Experimental Workflow for a Typical Cross-Coupling
Reaction
This diagram outlines a standard experimental workflow for performing a palladium-catalyzed

cross-coupling reaction in a research laboratory setting.
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Caption: A typical experimental workflow for cross-coupling reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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